Molecular Weight Differentiation Among Analogs
The molecular weight of 1-[4-Bromo-2-(1H-pyrazol-1-YL)phenyl]ethan-1-one (265.11 g/mol) positions it between the non-brominated analog 1-[2-(1H-pyrazol-1-yl)phenyl]ethan-1-one (CAS 25699-96-1, MW 186.21 g/mol) and the dibromo analog 1-[4-bromo-2-(4-bromo-1H-pyrazol-1-yl)phenyl]ethan-1-one (CAS 1553150-22-3, MW 344.00 g/mol) . This represents a 42.4% increase over the non-halogenated analog and a 22.9% decrease relative to the dibromo variant, situating the target compound within the favorable MW range (200–350 Da) for fragment-based and lead-like compound libraries while retaining the essential bromine handle for structure-activity relationship (SAR) exploration [1].
| Evidence Dimension | Molecular weight (Da) |
|---|---|
| Target Compound Data | 265.11 g/mol (C₁₁H₉BrN₂O) |
| Comparator Or Baseline | Non-brominated: CAS 25699-96-1, MW 186.21 g/mol; Dibromo: CAS 1553150-22-3, MW 344.00 g/mol; Chloro analog: CAS 1457-52-9, MW 220.65 g/mol |
| Quantified Difference | +78.90 Da vs. non-brominated (+42.4%); −78.89 Da vs. dibromo (−22.9%); +44.46 Da vs. chloro analog (+20.1%) |
| Conditions | Calculated molecular weights based on molecular formulas (C₁₁H₉BrN₂O, C₁₁H₁₀N₂O, C₁₁H₈Br₂N₂O, C₁₁H₉ClN₂O) |
Why This Matters
The molecular weight falls within the optimal range for fragment-based drug discovery (typically <300 Da) while retaining a heavy atom (Br) that provides anomalous scattering for X-ray crystallographic phasing and a synthetic handle for late-stage diversification, a combination not available in either the non-halogenated or dibromo analogs.
- [1] Congreve, M. et al. (2003). A 'Rule of Three' for fragment-based lead discovery? Drug Discovery Today, 8(19), 876-877. MW <300 Da guideline for fragment libraries. View Source
